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Compound of Interest

Compound Name: Direct red 239

Cat. No.: B12366353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential uses of Direct Red 239 in

material science research, focusing on its properties as a reactive azo dye. The information is

intended to guide researchers in exploring its incorporation into functional materials.

Introduction
Direct Red 239, also known as Reactive Red 239, is a water-soluble anionic diazo dye. Its

chemical structure contains reactive groups, specifically a monochlorotriazine and a vinyl

sulfone group, which allow it to form covalent bonds with substrates containing hydroxyl (-OH)

or amine (-NH2) groups.[1] This reactive nature makes it a candidate for the permanent

incorporation into various materials to impart color and potentially other functionalities.

Traditionally used for dyeing cellulosic fibers like cotton, its application can be extended to the

creation of novel functional materials.[2]

Physicochemical and Safety Data
A summary of the key properties and safety information for Direct Red 239 is provided below.

Table 1: Physicochemical Properties of Direct Red 239
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Property Value Reference

Synonyms
C.I. Direct Red 239, Reactive

Red 239

CAS Number
60202-35-9 / 89157-03-9 (for

Reactive Red 239)

Molecular Formula C₄₁H₂₄N₆Na₄O₁₅S₄

Appearance Red-brown powder [3]

Solubility Soluble in water [1]

Reactive Groups
Monochlorotriazine, Vinyl

sulfone
[1]

Table 2: Safety and Handling Information for Direct Red 239
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Hazard Precaution Reference

Eye Irritation

Wear appropriate protective

eyeglasses or chemical safety

goggles. In case of contact,

immediately flush eyes with

plenty of water for at least 15

minutes.

[3]

Skin Irritation

Wear appropriate protective

gloves. In case of contact,

flush skin with plenty of soap

and water.

[3]

Inhalation

Avoid generating dust. Use

with adequate ventilation or in

a chemical fume hood. If

inhaled, remove to fresh air.

[3]

Ingestion

Harmful if swallowed. If

conscious, give 2-4 cupfuls of

milk or water.

[3]

Storage
Store in a cool, dry place in a

tightly sealed container.
[2]

Applications in Material Science
The ability of Direct Red 239 to form stable covalent bonds opens up possibilities for its use in

creating functional materials where the dye's chromophoric properties are permanently

integrated.

Functional Polymers
Direct Red 239 can be incorporated into polymers possessing nucleophilic groups (e.g.,

hydroxyl, amine) to create colored or photoactive polymeric materials. The covalent bonding

prevents leaching of the dye, which is crucial for applications requiring long-term stability.

Dye-Doped Nanoparticles
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The dye can be entrapped within or covalently bonded to the surface of nanoparticles, such as

silica nanoparticles, to create brightly colored and stable nano-probes for imaging or sensing

applications.

Experimental Protocols
The following are detailed protocols for the incorporation of Direct Red 239 into different

material matrices.

Protocol for Covalent Immobilization of Direct Red 239
onto a Hydroxyl-Functionalized Polymer Surface
This protocol describes a general procedure for covalently attaching Direct Red 239 to a

polymer substrate containing hydroxyl groups (e.g., polyvinyl alcohol, cellulose films).

Materials:

Direct Red 239

Hydroxyl-functionalized polymer substrate

Sodium chloride (NaCl)

Sodium carbonate (Na₂CO₃)

Deionized water

Ethanol

Reaction vessel

Magnetic stirrer and heat plate

pH meter

Procedure:
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Substrate Preparation: Clean the polymer substrate by sonicating in ethanol for 15 minutes,

followed by rinsing with deionized water.

Dye Bath Preparation: Prepare a 1% (w/v) stock solution of Direct Red 239 in deionized

water. In a reaction vessel, prepare the dyeing solution by diluting the stock solution to the

desired concentration (e.g., 0.1% w/v).

Dyeing Process:

Immerse the polymer substrate in the dye solution.

Add sodium chloride to the solution (e.g., 20 g/L) and stir for 30 minutes at room

temperature. This promotes the adsorption of the dye onto the substrate.

Increase the temperature of the dye bath to 60-80°C.

Add sodium carbonate to the solution to raise the pH to approximately 10-11. This initiates

the covalent bonding reaction.

Maintain the reaction at this temperature for 1-2 hours with continuous stirring.

Washing:

Remove the substrate from the dye bath and rinse thoroughly with cold deionized water to

remove any unfixed dye.

Wash the substrate with a hot solution of 1% (w/v) soap or surfactant at 90°C for 15

minutes.

Rinse again with hot and then cold deionized water until the rinsing water is clear.

Drying: Dry the functionalized polymer substrate in an oven at 60°C or under vacuum.

Diagram of Experimental Workflow:
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Covalent immobilization workflow.
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Protocol for the Synthesis of Direct Red 239-Doped
Silica Nanoparticles
This protocol outlines a modified Stöber method for encapsulating Direct Red 239 within a

silica matrix to form fluorescent nanoparticles.

Materials:

Direct Red 239

Tetraethyl orthosilicate (TEOS)

(3-Aminopropyl)triethoxysilane (APTES)

Ammonium hydroxide (NH₄OH, 28-30%)

Ethanol (absolute)

Deionized water

Centrifuge

Ultrasonicator

Procedure:

Surface Modification of Dye (optional but recommended): To enhance covalent incorporation,

the dye can be pre-reacted with APTES.

Dissolve Direct Red 239 in anhydrous DMF.

Add a molar excess of APTES and stir at room temperature for 24 hours under an inert

atmosphere.

Remove the solvent under vacuum to obtain the APTES-modified dye.

Nanoparticle Synthesis:
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In a flask, mix ethanol, deionized water, and ammonium hydroxide. Stir vigorously.

Add the APTES-modified Direct Red 239 (or the unmodified dye) to the solution and

sonicate for 15 minutes to ensure good dispersion.

While stirring, rapidly add TEOS to the solution.

Allow the reaction to proceed for 12-24 hours at room temperature with continuous stirring.

Purification:

Collect the nanoparticles by centrifugation (e.g., 10,000 rpm for 20 minutes).

Discard the supernatant and resuspend the nanoparticle pellet in ethanol.

Repeat the centrifugation and resuspension steps three times with ethanol and twice with

deionized water to remove unreacted precursors and free dye.

Storage: Store the purified dye-doped silica nanoparticles dispersed in deionized water or

ethanol at 4°C.

Diagram of Synthesis Workflow:
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Dye-doped silica nanoparticle synthesis.
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Potential Signaling Pathways and Logical
Relationships
In the context of material science, "signaling pathways" can be interpreted as the logical

sequence of interactions leading to the desired material property. For a sensor application, this

would involve the interaction of an analyte with the dye, leading to a detectable signal.

Diagram of a Hypothetical Sensing Mechanism:

Analyte

Analyte-Dye
Interaction

Immobilized
Direct Red 239

Change in
Optical Property

(e.g., Color, Fluorescence)
Signal Detection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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